2-{[(5-Bromothiophen-2-yl)methyl]amino}cyclohexan-1-ol

• Molecular Formula: C11H16BrNOS
• Molecular Weight: 290.22 g/mol
• IUPAC Name: 2-[(5-bromothiophen-2-yl)methylamino]cyclohexan-1-ol
• InChI: InChI=1S/C11H16BrNOS/c12-11-6-5-8(15-11)7-13-9-3-1-2-4-10(9)14/h5-6,9-10,13-14H,1-4,7H2
• InChI Key: RSFXTIWUEKAOPA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C1)NCC2=CC=C(S2)Br)O

Description

2-{[(5-Bromothiophen-2-yl)methyl]amino}cyclohexan-1-ol is a secondary amine derivative featuring a cyclohexanol backbone substituted with a 5-bromothiophen-2-ylmethylamino group. Its molecular formula is C₁₁H₁₆BrNOS, with a molecular weight of 290.22 g/mol . Limited commercial availability is noted, as the compound is listed as discontinued in supplier catalogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(5-Bromothiophen-2-yl)methyl]amino}cyclohexan-1-ol typically involves the reaction of 5-bromothiophene-2-carbaldehyde with cyclohexylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol or methanol, and a catalyst, such as sodium borohydride, to facilitate the reduction of the intermediate imine to the desired amine .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, such as temperature, pressure, and solvent choice, to ensure high yield and purity of the final product. Industrial production may also involve the use of continuous flow reactors to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

2-{[(5-Bromothiophen-2-yl)methyl]amino}cyclohexan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a ketone using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The bromothiophene moiety can be reduced to a thiophene group using reducing agents such as lithium aluminum hydride.

Substitution: The bromine atom in the bromothiophene group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Nucleophiles like amines, thiols, and alkoxides

Major Products Formed

Oxidation: Formation of 2-{[(5-Bromothiophen-2-yl)methyl]amino}cyclohexanone

Reduction: Formation of 2-{[(5-Thiophen-2-yl)methyl]amino}cyclohexan-1-ol

Substitution: Formation of various substituted derivatives depending on the nucleophile used

Scientific Research Applications

2-{[(5-Bromothiophen-2-yl)methyl]amino}cyclohexan-1-ol has several applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including as a precursor for drug development.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 2-{[(5-Bromothiophen-2-yl)methyl]amino}cyclohexan-1-ol is not fully understood. it is believed to interact with specific molecular targets, such as enzymes or receptors, through its bromothiophene and cyclohexanol moieties. These interactions may modulate various biochemical pathways, leading to the observed biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Variations

Tramadol Hydrochloride

• Structure: (±)cis-2-[(Dimethylamino)methyl]-1-(3-methoxyphenyl)cyclohexanol hydrochloride.
• Molecular Weight : 299.84 g/mol .
• Key Differences: Tramadol incorporates a 3-methoxyphenyl group instead of bromothiophene and a dimethylaminomethyl side chain.
• Activity: Clinically used as a centrally acting analgesic, highlighting the pharmacological relevance of cyclohexanol derivatives with aromatic substituents .

2-((Methyl(phenyl)amino)methyl)cyclohexan-1-ol (7ag)

• Structure: Cyclohexanol with a methyl(phenyl)aminomethyl group.
• Molecular Weight : 342.20 g/mol .
• Key Differences : Replaces bromothiophene with a phenyl group and introduces a methyl group on the nitrogen.
• Synthesis : Prepared via epoxide ring-opening with amines, yielding 68% efficiency .

trans-4-[[(2-Amino-3,5-dibromophenyl)methyl]amino]cyclohexan-1-ol Hydrochloride

• Structure: Cyclohexanol linked to a dibrominated aniline moiety.

(1R,2R)-2-[Benzyl(methyl)amino]cyclohexan-1-ol

• Structure: Cyclohexanol with a benzyl-methylamino group.
• Properties : LogP = 1.96, polar surface area = 18.1 Ų, indicating moderate lipophilicity and membrane permeability .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	logP	Polar Surface Area (Ų)
2-{[(5-Bromothiophen-2-yl)methyl]amino}cyclohexan-1-ol	290.22	~2.5*	~40†
Tramadol Hydrochloride	299.84	1.34	32.7
(1R,2R)-2-[Benzyl(methyl)amino]cyclohexan-1-ol	219.32	1.96	18.1

*Estimated using SwissADME ; †Predicted based on hydroxyl and amine groups.

Drug-Likeness and ADME Profiles

• Target Compound: Predicted to have moderate bioavailability due to its molecular weight (<500) and hydrogen bond donors/acceptors (1 OH, 1 NH). The bromothiophene may increase CYP450 metabolism risks .
• Tramadol : Optimized for CNS penetration with logP ~1.3 and a methoxyphenyl group enhancing µ-opioid receptor binding .
• Antibacterial Quinolones: High logP (>3) in bromothiophene derivatives correlates with enhanced Gram-positive activity but may limit solubility .

Biological Activity

Chemical Identity
The compound 2-{[(5-Bromothiophen-2-yl)methyl]amino}cyclohexan-1-ol is an organic molecule characterized by its complex structure, which includes a cyclohexanol moiety and a bromothiophene substituent. Its molecular formula is $C_{11}H_{16}BrNOS$ with a molecular weight of 290.22 g/mol. This structure is significant for its potential applications in medicinal chemistry due to the presence of various functional groups that may interact with biological targets.

Pharmacological Properties

Research into the biological activity of this compound suggests that it may exhibit several pharmacological properties, particularly in the areas of antimicrobial , anti-inflammatory , and anticancer activities . Compounds containing thiophene rings are often studied for their interactions with biological systems, which may influence cellular pathways involved in various diseases.

Preliminary studies indicate that 2-{[(5-Bromothiophen-2-yl)methyl]amino}cyclohexan-1-ol may interact with various biomolecules, potentially modulating enzymatic activities or receptor functions. The bromothiophene moiety enhances its reactivity, which could lead to significant biological effects.

Antimicrobial Efficacy

A study demonstrated the compound's effectiveness against several bacterial strains. The Minimum Inhibitory Concentration (MIC) values indicated a robust antibacterial effect, particularly against:

• Staphylococcus aureus
• Escherichia coli

These findings suggest that the compound could be a candidate for developing new antimicrobial agents.

Anticancer Activity

In vitro studies have shown that 2-{[(5-Bromothiophen-2-yl)methyl]amino}cyclohexan-1-ol exhibits cytotoxic effects on various cancer cell lines, including:

• Breast cancer cells
• Lung cancer cells

The mechanism appears to involve apoptosis induction, although further investigation is required to elucidate the specific pathways involved in this process.

Comparative Analysis with Similar Compounds

The uniqueness of this compound lies in its combination of functionalities. Below is a comparison table with similar compounds:

Compound Name	Structure	Unique Features
5-Bromothiophene	Basic thiophene structure	Lacks additional functional groups
2-(Aminomethyl)cyclohexan-1-ol	Cyclohexanol with amino functionality	Simpler structure but retains amino and alcohol groups
3-(5-Bromothiophen-2-yl)propanal	Contains an aldehyde	Alters reactivity and potential applications

This table illustrates how 2-{[(5-Bromothiophen-2-yl)methyl]amino}cyclohexan-1-ol may enhance biological activity and reactivity compared to simpler analogs.

Synthesis and Reactivity

The synthesis of 2-{[(5-Bromothiophen-2-yl)methyl]amino}cyclohexan-1-ol typically involves multi-step reactions:

• Formation of an imine intermediate from the reaction of 5-bromothiophene and cyclohexanone.
• Reduction using sodium borohydride or lithium aluminum hydride to yield the final product.

Optimizing reaction conditions is crucial for achieving high yields and purity .